Cas no 52011-50-4 (1,4-dibromobutan-2-one)

1,4-dibromobutan-2-one structure

1,4-dibromobutan-2-one structure

Product Name:1,4-dibromobutan-2-one

CAS No:52011-50-4

MF:C₄H₆Br₂O

MW:229.897840023041

MDL:MFCD20484034

CID:1578587

PubChem ID:22915095

Update Time:2025-04-21

1,4-dibromobutan-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Butanone, 1,4-dibromo-
- 1,4-dibromobutan-2-one
- DA-05253
- EN300-2935305
- 52011-50-4
- SCHEMBL838430
- MDL： MFCD20484034
- Inchi： 1S/C4H6Br2O/c5-2-1-4(7)3-6/h1-3H2
- InChI Key： OHXYQDOETYHEDS-UHFFFAOYSA-N
- SMILES： BrCCC(CBr)=O

Computed Properties

Exact Mass: 227.87848
Monoisotopic Mass: 227.87854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 62.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

1,4-dibromobutan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-2935305-1g	1,4-dibromobutan-2-one	52011-50-4	95%	1g	$914.0	2023-09-06
Enamine	EN300-2935305-5g	1,4-dibromobutan-2-one	52011-50-4	95%	5g	$2650.0	2023-09-06
Enamine	EN300-2935305-10g	1,4-dibromobutan-2-one	52011-50-4	95%	10g	$3929.0	2023-09-06
Enamine	EN300-2935305-0.05g	1,4-dibromobutan-2-one	52011-50-4	95.0%	0.05g	$212.0	2025-03-19
Enamine	EN300-2935305-0.1g	1,4-dibromobutan-2-one	52011-50-4	95.0%	0.1g	$317.0	2025-03-19
Enamine	EN300-2935305-0.25g	1,4-dibromobutan-2-one	52011-50-4	95.0%	0.25g	$452.0	2025-03-19
Enamine	EN300-2935305-0.5g	1,4-dibromobutan-2-one	52011-50-4	95.0%	0.5g	$713.0	2025-03-19
Enamine	EN300-2935305-1.0g	1,4-dibromobutan-2-one	52011-50-4	95.0%	1.0g	$914.0	2025-03-19
Enamine	EN300-2935305-2.5g	1,4-dibromobutan-2-one	52011-50-4	95.0%	2.5g	$1791.0	2025-03-19
Enamine	EN300-2935305-5.0g	1,4-dibromobutan-2-one	52011-50-4	95.0%	5.0g	$2650.0	2025-03-19

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